Cas no 851386-33-9 (5,6-difluoropyridine-3-carboxylic acid)

5,6-Difluoropyridine-3-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 5 and 6 positions enhances its reactivity and metabolic stability, making it a valuable intermediate for designing bioactive compounds. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. This compound exhibits high purity and consistent performance, ensuring reliability in research and industrial applications. Its structural features contribute to improved binding affinity and selectivity in target molecules, making it a preferred choice for medicinal chemistry and material science applications.

5,6-difluoropyridine-3-carboxylic acid structure

851386-33-9 structure

Product Name:5,6-difluoropyridine-3-carboxylic acid

CAS No:851386-33-9

MF:C₆H₃F₂NO₂

MW:159.090328454971

MDL:MFCD09031171

CID:706878

PubChem ID:11457834

Update Time:2025-06-07

5,6-difluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5,6-Difluoro-3-pyridinecarboxylic acid
- 2,3-Difluoropyridine-5-carboxylic acid
- 3-Pyridinecarboxylic acid, 5,6-difluoro-
- 5,6-Difluoro-nicotinic acid
- 5,6-difluoropyridine-3-carboxylic acid
- 3-Pyridinecarboxylic acid,5,6-difluoro
- 5,6-difluoronicotinic acid
- 5,6-Difluoro-3-pyridinecarboxylic acid (ACI)
- Z1198183193
- PB14646
- BJB38633
- DTXSID00466445
- P10667
- 3-Pyridinecarboxylicacid,5,6-difluoro-
- 851386-33-9
- CS-0050727
- AS-50594
- SY097694
- EN300-133976
- AKOS005255390
- MFCD09031171
- 5,6-difluoro pyridine-3-carboxylic acid
- SCHEMBL898595
- J-516524
- 5,6-difluoro-3-pyridinecarboxylicacid
- MDL： MFCD09031171
- Inchi： 1S/C6H3F2NO2/c7-4-1-3(6(10)11)2-9-5(4)8/h1-2H,(H,10,11)
- InChI Key： DGNBUWVYFMVMHG-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(F)C(F)=NC=1)O

Computed Properties

Exact Mass: 159.01300
Monoisotopic Mass: 159.01318466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.536
Boiling Point: 291.323°C at 760 mmHg
Flash Point: 129.988°C
Refractive Index: 1.515
PSA: 50.19000
LogP: 1.05800

5,6-difluoropyridine-3-carboxylic acid Pricemore >>

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